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Compound of Interest

Compound Name: 4-Ethylphenyl benzoate

Cat. No.: B291049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-ethylphenyl benzoate, a

specialty aromatic ester. Due to its specific substitution pattern, this compound is not widely

cataloged in major chemical databases, leading to ambiguity in its standard identifiers. This

document clarifies its identity, outlines a robust synthesis protocol, and discusses its potential

applications based on the established characteristics of benzoate esters.

Chemical Identity and Structure
Based on standard IUPAC nomenclature, 4-ethylphenyl benzoate is the ester formed from the

condensation of benzoic acid and 4-ethylphenol. While a specific CAS Registry Number is not

readily available in common public databases, its molecular structure and identifiers can be

definitively established.

Table 1: Chemical Identifiers for 4-Ethylphenyl Benzoate
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Identifier Value Source

IUPAC Name 4-ethylphenyl benzoate -

Molecular Formula C₁₅H₁₄O₂ -

Molecular Weight 226.27 g/mol -

Canonical SMILES
CCC1=CC=C(C=C1)OC(=O)C

2=CC=CC=C2
-

InChI Key

InChI=1S/C15H14O2/c1-2-12-

7-9-14(10-8-12)17-15(16)13-5-

3-4-6-11-13/h3-11H,2H2,1H3

-

Note: These identifiers are based on the chemical structure derived from the IUPAC name and

have not been assigned by a central registry like CAS in readily searchable records.

Physicochemical Properties
Experimentally determined physicochemical data for 4-ethylphenyl benzoate is not

extensively published. However, properties can be estimated based on its structure and

comparison with analogous compounds like 4-methylphenyl benzoate (CAS: 614-34-6).

Table 2: Estimated Physicochemical Properties of 4-
Ethylphenyl Benzoate
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Property Estimated Value Notes

Appearance White to off-white solid
Based on similar aromatic

esters.

Melting Point 75-85 °C

Expected to be slightly

different from 4-methylphenyl

benzoate (70-72 °C) due to the

larger ethyl group.

Boiling Point > 300 °C
Aromatic esters have high

boiling points.

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

diethyl ether, chloroform).

Typical for esters of this type.

Synthesis of 4-Ethylphenyl Benzoate: The Schotten-
Baumann Reaction
The most reliable and widely used method for synthesizing phenyl esters is the Schotten-

Baumann reaction. This involves the acylation of a phenol with an acyl chloride in the presence

of a base. For 4-ethylphenyl benzoate, this translates to the reaction of 4-ethylphenol with

benzoyl chloride.

The base serves two critical functions: it deprotonates the phenol to form the more nucleophilic

phenoxide ion and neutralizes the hydrochloric acid byproduct, driving the reaction to

completion.

Reaction Scheme
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Reactants

Products
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Benzoyl Chloride Sodium Hydroxide (aq)

Sodium Chloride Water

Click to download full resolution via product page

Caption: Synthesis of 4-ethylphenyl benzoate via the Schotten-Baumann reaction.

Step-by-Step Experimental Protocol
Dissolution of Phenol: In a conical flask, dissolve 1.0 equivalent of 4-ethylphenol in a 10%

aqueous solution of sodium hydroxide.

Addition of Acyl Chloride: To the solution from step 1, add 1.1 equivalents of benzoyl chloride

portion-wise while vigorously stirring. The flask should be cooled in an ice bath to manage

the exothermic reaction.

Reaction: Continue to stir the mixture vigorously for 15-20 minutes. The solid 4-ethylphenyl
benzoate will precipitate out of the solution.

Isolation: Collect the solid product by vacuum filtration.

Washing: Wash the crude product thoroughly with cold water to remove any unreacted

starting materials and sodium hydroxide.

Recrystallization: Purify the crude product by recrystallization from a suitable solvent, such

as ethanol, to obtain pure 4-ethylphenyl benzoate.

Drying: Dry the purified crystals in a vacuum oven.
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Potential Applications and Research Interest
While specific applications for 4-ethylphenyl benzoate are not widely documented, its

structural motifs suggest potential utility in several areas of research and development:

Organic Synthesis Intermediate: As a benzoate ester, it can serve as a building block in the

synthesis of more complex molecules. The ester linkage can be hydrolyzed under basic or

acidic conditions to release the 4-ethylphenol and benzoic acid moieties, which can then be

further functionalized.

Materials Science: Aromatic esters are often investigated for their potential use in liquid

crystals, polymers, and other advanced materials. The specific electronic and steric

properties imparted by the 4-ethylphenyl group could be of interest in this field.

Pharmaceutical and Agrochemical Research: The benzoate core is a common feature in

many biologically active compounds. 4-Ethylphenyl benzoate could be used as a scaffold in

the design and synthesis of novel drug candidates or pesticides. For instance, related

benzoate derivatives have been explored for their anticancer and antibacterial properties.[1]

Safety and Handling
Detailed toxicological data for 4-ethylphenyl benzoate is not available. However, based on its

components and general knowledge of similar compounds, the following precautions should be

taken:

Handling: Handle in a well-ventilated area, preferably a fume hood. Wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents, acids, and bases.

Starting Materials: Note that benzoyl chloride is a lachrymator and corrosive. 4-ethylphenol is

also corrosive and should be handled with care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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